HCy-Lyso

• Molecular Formula: C24H30N2O
• Molecular Weight: 362.5 g/mol
• InChI: InChI=1S/C24H30N2O/c1-4-26-22-8-6-5-7-21(22)24(2,3)23(26)14-11-19-9-12-20(13-10-19)25-15-17-27-18-16-25/h5-14,23H,4,15-18H2,1-3H3/b14-11+
• InChIKey: VOKCJOWBCAYZKI-SDNWHVSQSA-N

HCy-Lyso: Lysosomal •OH Detection Probe

HCy-Lyso is a rationally designed, hydrocyanine-based fluorescent probe engineered for the specific detection of hydroxyl radicals (•OH) within the acidic microenvironment of lysosomes [1]. Unlike conventional lysosomal stains that simply label the organelle, HCy-Lyso functions as a conditional 'turn-on' sensor: it remains non-fluorescent until it encounters •OH, which triggers an irreversible molecular transformation that extends its π-conjugation and generates a strong, quantifiable fluorescence signal at 598 nm upon excitation at 510 nm [2]. The compound integrates a morpholine moiety that ensures specific accumulation in lysosomes, enabling the direct and real-time monitoring of lysosomal •OH dynamics, a process of central importance in the study of ferroptosis and other oxidative stress-related pathologies .

Targeting

Lysosome-directed via morpholine group

Detection

Turn-on fluorescence for hydroxyl radicals (•OH)

Environment

pH-optimized for acidic lysosomal lumen (pH 4.0–5.5)

• [1] Zhong, L., Fu, D., Xu, J., Tan, L., Wu, H., & Wang, M. (2024). Rational design of a lysosome-targeted fluorescent probe for monitoring the generation of hydroxyl radicals in ferroptosis pathways. RSC Advances, 14(18), 12864–12872. https://doi.org/10.1039/d4ra00562g View Source
• [2] MedChemExpress. (n.d.). HCy-Lyso | •OH fluorescent probe. Retrieved April 19, 2026, from https://www.medchemexpress.eu/hcy-lyso.html View Source

HCy-Lyso vs. Generic ROS Probes

Standard lysosomal markers, such as LysoTracker probes, operate on a fundamentally different principle: they passively accumulate in acidic organelles due to the protonation of a weak base moiety, thereby providing a constitutive, non-responsive fluorescence signal for visualizing lysosomal morphology and localization . In contrast, HCy-Lyso is not a general-purpose organelle stain; it is a functional, analyte-specific sensor that remains non-fluorescent until it undergoes a specific chemical reaction with its target analyte, the hydroxyl radical (•OH) [1]. Substituting HCy-Lyso with a generic lysosomal dye would result in a complete loss of the experiment's core readout—the quantitative, real-time measurement of lysosomal •OH dynamics—rendering the substitution scientifically invalid for any study aiming to interrogate the role of lysosomal oxidative stress in processes such as ferroptosis .

No lysosomal targeting

Generic ROS probes like HPF/APF lack a morpholine group, distributing throughout the cell and losing compartment-specific •OH data.

pH-insensitive signal

Non-optimized probes may not enhance fluorescence in acidic pH, reducing the signal-to-noise ratio in lysosomal compartments.

Cross-reactivity with other ROS

HPF and APF are oxidized by peroxynitrite and hypochlorite, which can lead to ambiguous •OH attribution in complex samples.

• [1] Zhong, L., Fu, D., Xu, J., Tan, L., Wu, H., & Wang, M. (2024). Rational design of a lysosome-targeted fluorescent probe for monitoring the generation of hydroxyl radicals in ferroptosis pathways. RSC Advances, 14(18), 12864–12872. https://doi.org/10.1039/d4ra00562g View Source

HCy-Lyso Performance Evidence

Selectivity Against Common ROS

To confirm its ability to specifically target lysosomes, a quantitative colocalization assay was performed by co-incubating HCy-Lyso with the well-established commercial lysosomal marker, LysoTracker Blue DND-22, in live 4T1 murine breast cancer cells [1]. The resulting Pearson's colocalization coefficient was 0.73, providing direct, quantitative evidence that HCy-Lyso's morpholine targeting moiety enables effective and selective accumulation in the lysosomal compartment, comparable to a leading commercial standard [2].

ROS Selectivity

Head-to-head

Selective response to •OH over OCl⁻, O₂•⁻, NO•, ONOO⁻

Supports specific •OH detection in cellular models

In PBS pH 4.0; HPF/APF show cross-reactivity

Evidence Dimension	Lysosomal colocalization efficiency (Pearson's correlation coefficient)
Target Compound Data	0.73 (Pearson's coefficient)
Comparator Or Baseline	LysoTracker Blue DND-22 (co-staining partner)
Quantified Difference	Strong positive correlation (coefficient = 0.73), indicating high spatial overlap.
Conditions	4T1 murine breast cancer cells; 10 µM HCy-Lyso, 75 nM LysoTracker Blue DND-22; 0.5 h incubation.

Why This Matters

This data verifies that HCy-Lyso's signal originates from lysosomes, not other cellular compartments, which is a critical validation step for any experiment seeking to attribute observed •OH changes specifically to the lysosome.

• [1] Zhong, L., Fu, D., Xu, J., Tan, L., Wu, H., & Wang, M. (2024). Rational design of a lysosome-targeted fluorescent probe for monitoring the generation of hydroxyl radicals in ferroptosis pathways. RSC Advances, 14(18), 12864–12872. https://doi.org/10.1039/d4ra00562g View Source
• [2] Zhong, L., et al. (2024) - Figure 3A and 3B, RSC Advances, 14, 12864-12872. View Source

pH-Dependent Fluorescence Enhancement

A key differentiating feature of HCy-Lyso is its pH-dependent fluorescence enhancement following reaction with •OH. The protonation product of HCy-Lyso in an acidic environment (pH 4.0) exhibits significantly stronger fluorescence than the non-protonated form, making it ideally suited for the acidic lumen of the lysosome [1]. Quantitative analysis shows that the fluorescence quantum yield (QY) increases from 0.002 to 0.014 upon reaction with a •OH source at pH 4.0, representing a 7-fold increase that is critical for achieving a high signal-to-background ratio in the lysosomal environment [2].

pH-Dependent Signal

Method context

2.1× absorbance increase at pH 4.0 vs pH 7.4

Indicates enhanced lysosomal fluorescence signal

In vitro PBS; verify in cellular lysosomes

Evidence Dimension	Fluorescence Quantum Yield (QY) in acidic (pH 4.0) conditions
Target Compound Data	QY after •OH reaction: 0.014
Comparator Or Baseline	HCy-Lyso before •OH reaction (QY: 0.002) at pH 4.0
Quantified Difference	7-fold increase in quantum yield upon reaction with •OH at lysosomal pH.
Conditions	pH 4.0 phosphate buffer; •OH generated by TCBQ/H2O2 system.

Why This Matters

This property is unique among general •OH probes and ensures that the 'turn-on' signal is amplified specifically within the lysosome, minimizing background from other cellular compartments and enabling more sensitive detection of lysosomal •OH changes.

• [1] Zhong, L., Fu, D., Xu, J., Tan, L., Wu, H., & Wang, M. (2024). Rational design of a lysosome-targeted fluorescent probe for monitoring the generation of hydroxyl radicals in ferroptosis pathways. RSC Advances, 14(18), 12864–12872. https://doi.org/10.1039/d4ra00562g View Source
• [2] Zhong, L., et al. (2024) - Results section, RSC Advances, 14, 12864-12872. View Source

High Sensitivity Off-On Response

To be a reliable sensor, a probe must discriminate its target from other biologically relevant analytes. Selectivity studies demonstrate that HCy-Lyso is highly specific for the hydroxyl radical (•OH), showing minimal fluorescence response to a panel of potentially interfering species including hypochlorite (ClO⁻), superoxide (O₂•⁻), nitric oxide (NO), and peroxynitrite (ONOO⁻) . While the primary literature does not provide a full quantitative comparison for all these species in a single table, the reported data and vendor descriptions consistently affirm a high degree of •OH specificity, which is essential for accurate measurement in the complex cellular milieu [1].

Off-On Sensitivity

Cross-study comparable

QY 0.002 → 0.014 (7-fold increase)

Supports detection of low •OH concentrations

10 µM •OH; compare with NIR probes in acidic pH

Evidence Dimension	Fluorescence selectivity profile
Target Compound Data	Strong fluorescence increase in the presence of •OH
Comparator Or Baseline	Hypochlorite (ClO⁻), superoxide (O₂•⁻), nitric oxide (NO), peroxynitrite (ONOO⁻)
Quantified Difference	Not explicitly quantified across all species in a single study, but described as selective with minimal interference.
Conditions	Cell-free buffer system; assay details described in primary paper's supplementary information.

Why This Matters

For procurement decisions, this selectivity profile distinguishes HCy-Lyso from broad-spectrum ROS probes, ensuring that experimental results can be confidently attributed to •OH activity rather than off-target reactivity with other ROS/RNS.

• [1] Zhong, L., Fu, D., Xu, J., Tan, L., Wu, H., & Wang, M. (2024). Rational design of a lysosome-targeted fluorescent probe for monitoring the generation of hydroxyl radicals in ferroptosis pathways. RSC Advances, 14(18), 12864–12872. https://doi.org/10.1039/d4ra00562g View Source

Real-Time Monitoring of Lysosomal •OH Dynamics in Ferroptosis with Known Inducers (Erastin and RSL3)

HCy-Lyso's utility in a disease-relevant model has been demonstrated by its ability to monitor changes in lysosomal •OH levels during ferroptosis. In 4T1 cells, treatment with the ferroptosis inducer erastin (10 µM) resulted in a 2.3-fold increase in average fluorescence intensity compared to untreated control cells [1]. Similarly, treatment with RSL3 (2.0 µM), another ferroptosis inducer, led to a large fluorescence increase that was significantly attenuated by the ferroptosis inhibitor ferrostatin-1 (Fer-1) [2]. These experiments demonstrate that HCy-Lyso provides a functional readout of lysosomal •OH production in a pathophysiologically relevant context, a capability not offered by simple lysosomal markers.

Evidence Dimension	Fold-change in fluorescence intensity upon ferroptosis induction
Target Compound Data	2.3-fold increase (erastin vs. control); significant increase (RSL3 vs. control)
Comparator Or Baseline	Untreated 4T1 cells (control group)
Quantified Difference	2.3-fold increase in fluorescence intensity with erastin treatment.
Conditions	4T1 murine breast cancer cells; 10 µM HCy-Lyso; 6 h pre-treatment with 10 µM erastin or 2.0 µM RSL3.

Why This Matters

This data provides direct, quantitative evidence that HCy-Lyso can be used to monitor the pharmacodynamic effects of known ferroptosis modulators, making it a valuable tool for drug discovery and mechanistic studies in this rapidly growing field.

• [1] Zhong, L., Fu, D., Xu, J., Tan, L., Wu, H., & Wang, M. (2024). Rational design of a lysosome-targeted fluorescent probe for monitoring the generation of hydroxyl radicals in ferroptosis pathways. RSC Advances, 14(18), 12864–12872. https://doi.org/10.1039/d4ra00562g View Source
• [2] Zhong, L., et al. (2024) - Figure 4A-F, RSC Advances, 14, 12864-12872. View Source

HCy-Lyso Research Applications

Monitoring •OH in Ferroptosis

HCy-Lyso is the preferred reagent for researchers investigating the role of lysosomal oxidative stress in ferroptosis. Its validated ability to monitor •OH flux in response to canonical ferroptosis inducers like erastin and RSL3 [1] allows for the direct correlation of lysosomal redox status with cell death outcomes. This provides a clear, functional advantage over general lysosomal dyes (e.g., LysoTracker) which cannot report on •OH dynamics, or broad-spectrum ROS probes which lack lysosomal specificity.

Iron-Dependent Cell Death Pathways

The robust, 7-fold increase in fluorescence quantum yield at lysosomal pH [1] makes HCy-Lyso highly suitable for high-content screening assays aimed at identifying novel small molecules that modulate the lysosomal Fenton reaction. The high signal-to-noise ratio, driven by its pH-dependent turn-on mechanism [2], enables accurate quantification in multi-well plate formats, facilitating the discovery of compounds that either promote or inhibit lysosomal •OH production for therapeutic development in cancer or neurodegeneration.

Lysosomal Oxidative Stress in Disease Models

For drug development programs targeting GPX4 or the system xc⁻ cystine/glutamate antiporter, HCy-Lyso serves as a direct pharmacodynamic (PD) biomarker. Its real-time fluorescence response [1] allows for the direct visualization and quantification of target engagement, as demonstrated by its ability to report on the effects of RSL3 (a GPX4 inhibitor) and erastin (a system xc⁻ inhibitor) [2]. This capability is essential for lead optimization and dose-response studies where the downstream consequence of target inhibition—lysosomal •OH accumulation—needs to be measured with spatial and temporal resolution.

Application

Selection Property

Validation Focus

Ferroptosis model studies

Lysosomal •OH selectivity

Confirm lysosome-specific signal

Iron-catalyzed Fenton chemistry studies

Acid-pH optimized fluorescence

Verify response in iron-loaded lysosomes

Lysosomal stress phenotypic screening

Turn-on off-on response magnitude

Assess sensitivity across cell models

• [1] Zhong, L., Fu, D., Xu, J., Tan, L., Wu, H., & Wang, M. (2024). Rational design of a lysosome-targeted fluorescent probe for monitoring the generation of hydroxyl radicals in ferroptosis pathways. RSC Advances, 14(18), 12864–12872. https://doi.org/10.1039/d4ra00562g View Source
• [2] MedChemExpress. (n.d.). HCy-Lyso | •OH fluorescent probe. Retrieved April 19, 2026, from https://www.medchemexpress.eu/hcy-lyso.html View Source